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Compound of Interest

Compound Name: Solanone

Cat. No.: B154384

For researchers, scientists, and drug development professionals handling Solanone (CAS
1937-54-8), an unsaturated ketone utilized as a fragrance and flavoring agent, adherence to
proper disposal protocols is paramount for ensuring laboratory safety and environmental
compliance. While a specific Safety Data Sheet (SDS) for Solanone is not readily available,
this guide provides a comprehensive framework for its safe disposal based on the chemical's
known properties and general best practices for laboratory chemical waste management.

Key Chemical and Physical Properties of Solanone

A clear understanding of Solanone's properties is the first step toward safe handling and
disposal. The following table summarizes its key characteristics.
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Property Value
CAS Number 1937-54-8[1][2]
Molecular Formula C13H220[1][2]
5S,6E)-8-methyl-5-propan-2-ylnona-6,8-dien-2-
IUPAC Name ( ) yroprop Y
one[2]
Molecular Weight 194.31 g/mol [1][2]
Not specified, but likely a liquid at room
Appearance
temperature
Density 0.87 g/cm?3[1]
Storage Store at 2°C - 8°C in a well-closed container[1]

Experimental Protocol for Solanone Disposal

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of Solanone. This protocol is based on general guidelines for the disposal of laboratory
chemical waste and should be adapted to comply with institutional and local regulations.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant
gloves (e.g., nitrile).

2. Waste Classification and Segregation:
» Classify waste Solanone as a hazardous chemical waste.

e Do not mix Solanone waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

3. Containerization:

o Use a designated, leak-proof, and chemically compatible container for collecting Solanone
waste.
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e The container should be clearly labeled "Hazardous Waste," and the full chemical name
"Solanone" and its CAS number "1937-54-8" must be written on the label.

4. Spill Management:

e Minor Spills: In the event of a small spill, absorb the material with an inert absorbent such as
vermiculite, sand, or commercial sorbent pads. Collect the contaminated absorbent material
into the designated hazardous waste container.

» Major Spills: For larger spills, evacuate the immediate area and follow your institution's
emergency procedures. Contact your EHS department immediately.

5. Disposal of Empty Containers:

e Triple rinse empty containers that held Solanone with a suitable solvent (e.g., ethanol or
acetone).

o Collect the rinsate as hazardous waste in the designated Solanone waste container.

 After triple rinsing, deface the label on the container and dispose of it according to your
institution's guidelines for non-hazardous laboratory glass or plastic.

6. Final Disposal:

o Arrange for the disposal of the container with Solanone waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

Solanone Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Solanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Disposal of Solanone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154384+#solanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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